Cas no 352535-95-6 (2,3-Dichloro-4-methylphenylboronic Acid)

2,3-Dichloro-4-methylphenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its structure features a boronic acid functional group attached to a dichloro- and methyl-substituted phenyl ring, enhancing its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its stability under standard conditions and compatibility with a range of catalysts and substrates, making it useful in pharmaceutical and agrochemical research. Its well-defined crystalline form facilitates handling and purification, while its consistent performance in coupling reactions ensures reliable results in complex synthetic pathways.

2,3-Dichloro-4-methylphenylboronic Acid structure

352535-95-6 structure

Product Name:2,3-Dichloro-4-methylphenylboronic Acid

CAS No:352535-95-6

MF:C₇H₇BCl₂O₂

MW:204.84628033638

MDL:MFCD18968538

CID:303016

PubChem ID:53422816

Update Time:2025-06-07

2,3-Dichloro-4-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid,(2,3-dichloro-4-methylphenyl)- (9CI)
- 2,3-DICHLORO-4-METHYLPHENYLBORONIC ACID
- (2,3-dichloro-4-methylphenyl)boronic acid
- MFCD18968538
- CS-0189406
- DTXSID90698157
- E91783
- 352535-95-6
- AKOS027425807
- AB92746
- 2,3-Dichloro-4-methylphenylboronic Acid
- MDL： MFCD18968538
- Inchi： 1S/C7H7BCl2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,11-12H,1H3
- InChI Key： NKYHVKCVTBFIPB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(B(O)O)C=CC=1C)Cl

Computed Properties

Exact Mass: 203.992
Monoisotopic Mass: 203.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 40.5A^2

Experimental Properties

PSA: 40.46000
LogP: 0.98160

2,3-Dichloro-4-methylphenylboronic Acid Security Information

Safety Instruction： 22-24/25

2,3-Dichloro-4-methylphenylboronic Acid Pricemore >>

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Alichem	A010011471-250mg	2,3-Dichloro-4-methylphenylboronic acid	352535-95-6	97%	250mg	$489.60	2023-09-02
Alichem	A010011471-500mg	2,3-Dichloro-4-methylphenylboronic acid	352535-95-6	97%	500mg	$782.40	2023-09-02
Alichem	A010011471-1g	2,3-Dichloro-4-methylphenylboronic acid	352535-95-6	97%	1g	$1549.60	2023-09-02
abcr	AB517463-500 mg	2,3-Dichloro-4-methylphenylboronic acid	352535-95-6		500MG	€490.40	2023-04-17
abcr	AB517463-1 g	2,3-Dichloro-4-methylphenylboronic acid	352535-95-6		1g	€666.90	2023-04-17
Matrix Scientific	204567-1g	(2,3-Dichloro-4-methylphenyl)boronic acid	352535-95-6		1g	$2454.00	2023-09-10
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